2-methoxy-N-(4-morpholinobut-2-yn-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-methoxy-N-(4-morpholinobut-2-yn-1-yl)acetamide, also known as MOBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MOBA is a small molecule inhibitor that has been shown to have promising effects on various biological pathways. In
Scientific Research Applications
- MMPP (the common abbreviation for this compound) has been investigated for its anti-inflammatory effects. In a study, it was found that MMPP treatment inhibited the production of nitric oxide (NO) and hydrogen peroxide (H2O2) in synoviocytes treated with lipopolysaccharide (LPS) and tumor necrosis factor-alpha (TNF-α) .
- MMPP has been utilized in visible-light-induced oxidative formylation reactions. The compound acts as a photosensitizer, generating singlet oxygen (1O2) and superoxide radicals (O2˙-) through energy transfer and single electron transfer pathways. These properties make it useful in synthetic chemistry .
- Researchers have explored MMPP derivatives, such as 4-Methoxy-N-(prop-2-yn-1-yl)benzene-1-sulfonamide . These derivatives exhibit interesting pharmacological activities and may have potential therapeutic applications .
- MMPP’s ability to generate singlet oxygen makes it a candidate for use in PDT. PDT is a cancer treatment that involves activating photosensitizers with light to selectively destroy cancer cells .
- MMPP can serve as a building block in organic synthesis due to its unique propargylic functionality. Researchers have explored its use in constructing more complex molecules .
- MMPP and its derivatives can be screened for biological activities, including enzyme inhibition, receptor binding, and cytotoxicity. These studies help identify potential drug candidates .
Anti-Inflammatory Properties
Visible-Light-Induced Formylation
Sulfonamide Derivatives
Photosensitization in Photodynamic Therapy (PDT)
Organic Synthesis
Biological Activity Screening
properties
IUPAC Name |
2-methoxy-N-(4-morpholin-4-ylbut-2-ynyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2O3/c1-15-10-11(14)12-4-2-3-5-13-6-8-16-9-7-13/h4-10H2,1H3,(H,12,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVLCDWOCMXEZBK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)NCC#CCN1CCOCC1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.